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Palmer Amaranth Resistance to ALS Inhibitors

Palmer amaranth has a long and well-documented history of resistance to herbicides that inhibit the

Acetolactate Synthase (ALS) enzyme (HRAC Group 2). The table below summarizes confirmed cases of

ALS-inhibitor resistance, which provides context for understanding potential diclosulam resistance.

Location
First
Confirmed

Herbicides Resisted (ALS-Inhibitors) Situation / Crop

Arkansas, US
[1]

1994 chlorimuron-ethyl, diclosulam, imazaquin,
imazethapyr, pyrithiobac-sodium

Soybean

Kansas, US [1] 1993 imazethapyr Alfalfa, Corn,
Sorghum, Soybean

Tennessee, US
[1]

1994 imazaquin, pyrithiobac-sodium Cotton, Soybean

North Carolina,
US [1]

1995 chlorimuron-ethyl Soybean

Georgia, US [1] 2000 imazapic, imazethapyr Peanut
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Location
First
Confirmed

Herbicides Resisted (ALS-Inhibitors) Situation / Crop

Brazil [1] 2016 chlorimuron-ethyl, cloransulam-methyl,

imazethapyr

Corn, Cotton,

Soybean

A key point is that resistance to one ALS-inhibiting herbicide often leads to cross-resistance to other

herbicides within the same group [1]. This suggests that populations resistant to the herbicides listed above

are highly likely to also exhibit resistance to diclosulam.

Mechanisms of Resistance

Research shows that Palmer amaranth employs multiple mechanisms to survive herbicides. The two primary

types are Target-Site Resistance (TSR) and Non-Target-Site Resistance (NTSR).
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Palmer Amaranth Herbicide Resistance Mechanisms

Herbicide Application

Resistance Mechanisms

Target-Site (TSR) Non-Target-Site (NTSR)

ALS Gene Mutation Enhanced Metabolism  [2]

Trp574Leu  [3] P450 Enzymes  [2] GST Enzymes  [2]

Multi-Herbicide Cross-Resistance  [2]

Click to download full resolution via product page

For ALS inhibitors specifically, a common TSR mechanism is the Trp574Leu mutation in the ALS enzyme,

which reduces the herbicide's ability to bind effectively [3]. However, a significant finding is the prevalence

of NTSR. A 2021 study on a six-way-resistant population found that metabolic resistance mediated by

Cytochrome P450 and GST enzymes was the predominant mechanism, allowing the weed to detoxify

herbicides before they cause harm [2]. This can predispose the plant to resistance against multiple herbicides,

including those not previously used in the field.

Research Implications and Future Directions
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The evidence points to several critical conclusions for researchers:

Multiple Resistance is Common: Many Palmer amaranth populations exhibit resistance to
herbicides from multiple sites of action simultaneously. The same Kansas population (KCTR) was

found to survive 2,4-D (synthetic auxin), and inhibitors of ALS, PS II, EPSPS, PPO, and HPPD
enzymes [2].

Metabolic Resistance is a Key Threat: The evolution of NTSR mechanisms, particularly enhanced
metabolism, is a major driver of multiple resistance and complicates control efforts, as it can confer

resistance to new and existing chemistries [2].
Genomic Resources are Accelerating Discovery: Newly available chromosome-level genomes for

Palmer amaranth are helping scientists systematically identify specific genes involved in NTSR, such
as the large family of P450 genes [4].

How to Proceed with Your Research

Given the lack of direct comparative data for diclosulam, your guide could take the following approach:

State the Known Context: Clearly explain that while direct data for diclosulam is scarce, its site of
action (ALS) is one of the most well-documented for resistance in Palmer amaranth.

Focus on General ALS Resistance Mechanisms: Detail the known TSR and NTSR mechanisms
for ALS inhibitors, as these are highly relevant to diclosulam.

Highlight the Risk of Cross-Resistance: Emphasize that in populations with documented
resistance to other ALS inhibitors like imazethapyr or chlorimuron, the presence of cross-resistance to

diclosulam should be presumed until proven otherwise.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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